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Compound of Interest

Compound Name: 1-Hydroxyanthrone

CAS No.: 1715-81-7

Cat. No.: B158141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: 1-Hydroxyanthrone
and Its Analogs
1-Hydroxyanthrone is an aromatic ketone, a derivative of anthrone. It is crucial to distinguish it

from its close relatives, as their hazard profiles and regulatory classifications may differ.

1-Hydroxyanthrone: The focus of this guide.

Anthrone: The parent compound, also requiring hazardous waste disposal.[1]

Anthralin (Dithranol): A dihydroxyanthrone derivative, often used in dermatological

applications and considered a hazardous substance.[2][3]

Due to the structural similarities and the phenolic hydroxyl group, 1-Hydroxyanthrone should

be handled with the same level of caution as other phenolic compounds, which are known for

their toxicity.[4][5]
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Hazard Assessment and Immediate Safety Protocols
1-Hydroxyanthrone is classified as a hazardous substance.[6] It is irritating to the skin, eyes,

and respiratory system.[6] Ingestion and absorption through the skin can be harmful.[6]

Therefore, strict adherence to safety protocols is non-negotiable.

Personal Protective Equipment (PPE) is Mandatory:

PPE Component Specification Rationale

Gloves Nitrile or neoprene gloves.
To prevent skin contact and

absorption.[5]

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and airborne particles.[7]

Lab Coat Standard laboratory coat.

To protect clothing and

underlying skin from

contamination.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood.

To avoid inhalation of dust or

aerosols.[3]

Emergency Exposure Procedures:
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[1]

Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[7]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical

attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]
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Step-by-Step Disposal Protocol for 1-
Hydroxyanthrone
The guiding principle for the disposal of 1-Hydroxyanthrone is that it must be treated as

hazardous waste.[10] Under no circumstances should it be disposed of down the drain or in

regular trash.[4][7]

Step 1: Waste Segregation and Collection
Proper segregation at the point of generation is critical to prevent hazardous reactions and

ensure compliant disposal.

Solid Waste: Collect pure 1-Hydroxyanthrone, contaminated lab materials (e.g., weighing

boats, contaminated gloves, paper towels) in a dedicated, clearly labeled hazardous waste

container.[3] The container should be made of a compatible material such as polyethylene or

polypropylene.[3]

Liquid Waste: Solutions containing 1-Hydroxyanthrone should be collected in a separate,

sealed, and clearly labeled liquid hazardous waste container.

Step 2: Labeling of Hazardous Waste Containers
Accurate and clear labeling is a regulatory requirement and essential for the safety of waste

handlers.

Your waste container label must include:

The words "Hazardous Waste"

The full chemical name: "1-Hydroxyanthrone"

The concentration (if in solution)

The primary hazards (e.g., "Toxic," "Irritant")

The date the waste was first added to the container
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Step 3: Storage of Hazardous Waste
Store hazardous waste containers in a designated, secure area away from incompatible

materials.[1] Ensure the storage area is well-ventilated.

Step 4: Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of your 1-
Hydroxyanthrone waste. The preferred method for the ultimate disposal of phenolic

compounds is high-temperature incineration at a licensed facility.[11]

Decontamination and Spill Management
Accidental spills must be handled promptly and safely to minimize exposure and environmental

contamination.

Spill Cleanup Protocol:
Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.[3]

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

correct personal protective equipment.

Contain the Spill: For liquid spills, use an absorbent material like vermiculite or sand to

contain the spill.[5] Do not use combustible materials like paper towels for large spills.

Dry Cleanup for Solids: For solid spills, carefully sweep or scoop the material to avoid

generating dust.[3] Use a dustpan and brush designated for hazardous waste cleanup.

Collect and Dispose of Cleanup Materials: Place all contaminated absorbent materials and

cleaning equipment into a labeled hazardous waste container.

Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., ethanol), followed

by soap and water. Collect all cleaning materials as hazardous waste.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 1-
Hydroxyanthrone.
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Caption: Decision workflow for the safe disposal of 1-Hydroxyanthrone waste.

References
Wikipedia. (2023, December 1). Dithranol. Retrieved from [Link]

PubChem. (n.d.). 10-Hydroxyanthracen-9(10H)-one. Retrieved from [Link]

Carl ROTH. (n.d.). Safety Data Sheet: Anthrone. Retrieved from [Link]

New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Phenol.

Retrieved from [Link]

Santa Cruz Biotechnology. (n.d.). Anthralin Safety Data Sheet.

University of California, Berkeley EHS. (n.d.). Phenol. Retrieved from [Link]

Washington State University. (2014). Anthrone Standard Operating Procedure.

U.S. Food & Drug Administration. (2024, October 31). Disposal of Unused Medicines: What

You Should Know. Retrieved from [Link]

UConn Health. (n.d.). Waste Stream Disposal – Quick Sheet.

Chemistry For Everyone. (2023, August 3). How Do You Dispose Of Phenol Safely? [Video].

YouTube. Retrieved from [Link]

Santa Cruz Biotechnology. (n.d.). Anthrone Safety Data Sheet.

DailyMed. (2009, July 9). ZITHRANOL-RR - anthralin cream. Retrieved from [Link]

Yale Environmental Health & Safety. (2022, June). Phenol Standard Operating Procedure.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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